Cas no 6061-93-4 (2-Butene-1,2,3-tricarboxylicacid, (2Z)-)

• Product Name: 2-Butene-1,2,3-tricarboxylicacid, (2Z)-
• CAS No: 6061-93-4
• MF: C₇H₈O₆
• MW: 188.134822845459
• CID: 507361
• PubChem ID: 3080625
• Update Time: 2025-04-19

2-Butene-1,2,3-tricarboxylicacid, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butene-1,2,3-tricarboxylicacid, (2Z)-
• (Z)-but-2-ene-1,2,3-tricarboxylic acid
• CHEBI:16717
• cis-2-Methylaconitate
• alpha-Methyl-cis-aconitate
• 6061-93-4
• cis-2-Butene-1,2,3-tricarboxylic acid
• 2-Butene-1,2,3-tricarboxylic acid, (Z)-
• C04225
• SCHEMBL12045514
• Q27102041
• (Z)-2-Butene-1,2,3-tricarboxylic acid
• alpha-Methylaconitate
• (2Z)-but-2-ene-1,2,3-tricarboxylic acid
• (1Z)-1-methylprop-1-ene-1,2,3-tricarboxylic acid
• DTXSID901284838
• AKOS006309225
• (2Z)-2-Butene-1,2,3-tricarboxylic acid

• Inchi： 1S/C7H8O6/c1-3(6(10)11)4(7(12)13)2-5(8)9/h2H2,1H3,(H,8,9)(H,10,11)(H,12,13)/b4-3-
• InChI Key： NUZLRKBHOBPTQV-ARJAWSKDSA-N
• SMILES： OC(/C(=C(\C(=O)O)/C)/CC(=O)O)=O

Computed Properties

• Exact Mass: 642.05367
• Monoisotopic Mass: 188.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 113.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives